molecular formula C10H13BrN2 B8511795 6-Bromo-N-cyclopentylpyridin-3-amine

6-Bromo-N-cyclopentylpyridin-3-amine

Cat. No.: B8511795
M. Wt: 241.13 g/mol
InChI Key: UEGOCPHAEVCTIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Bromo-N-cyclopentylpyridin-3-amine is a useful research compound. Its molecular formula is C10H13BrN2 and its molecular weight is 241.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13BrN2

Molecular Weight

241.13 g/mol

IUPAC Name

6-bromo-N-cyclopentylpyridin-3-amine

InChI

InChI=1S/C10H13BrN2/c11-10-6-5-9(7-12-10)13-8-3-1-2-4-8/h5-8,13H,1-4H2

InChI Key

UEGOCPHAEVCTIC-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)NC2=CN=C(C=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-bromopyrid-3-ylamine (2.0 g, 11.6 mmol) in CH2Cl2 (30 mL) was added cyclopentanone (1.3 mL) 15.5 mmol), followed by TiCl4 (1.4 mL, 12.7 mmol) in CH2Cl2 (20 mL) and after stirring for 3.5 h at room temperature, NaBH3CN (2.17 g, 34.5 mmol) was added portion-wise. The reaction was left to stir overnight at ambient temperature, diluted with t-BuOMe (200 mL), washed with water, brine and dried (Na2SO4). Solvent removal and purification by chromatography afforded the sub-title compound (880 mg, 40%).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.3 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
2.17 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Four
Name
Quantity
1.4 mL
Type
catalyst
Reaction Step Five
Yield
40%

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